Cas no 2138110-85-5 (2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid
• CAS No: 2138110-85-5
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 6480162
• PubChem ID: 165495468
• Update Time: 2025-11-06

2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid
• 2138110-85-5
• EN300-1140936
• 2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid

• Inchi： 1S/C16H25N3O4/c1-15(2,3)23-14(22)18-16(4,13(20)21)9-19-10-17-11-7-5-6-8-12(11)19/h10H,5-9H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： JRKOZSZWUSNZBT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=NC2CCCCC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid (CAS No. 2138110-85-5)

2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid (CAS No. 2138110-85-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a tetrahydrobenzodiazole moiety, makes it a valuable intermediate for drug discovery and bioconjugation. Researchers often explore its applications in modulating enzyme activity or designing targeted therapeutics, aligning with the growing demand for precision medicine.

The compound’s Boc-protected amino acid functionality is particularly significant in solid-phase peptide synthesis (SPPS), a technique pivotal for developing peptide-based drugs. With the rise of peptide therapeutics in treating metabolic disorders and oncology, CAS No. 2138110-85-5 has garnered attention for its role in optimizing peptide stability and bioavailability. Recent studies highlight its potential in creating prodrugs or biomarkers, addressing challenges like enzymatic degradation—a frequent search topic among medicinal chemists.

From a structural perspective, the tetrahydrobenzodiazole ring contributes to the compound’s rigidity, enhancing binding affinity in receptor-ligand interactions. This property is critical for designing small-molecule inhibitors, a hot topic in AI-driven drug discovery. Computational chemists frequently investigate such scaffolds to predict binding modes using molecular docking tools, reflecting the intersection of synthetic chemistry and machine learning in modern research.

Industrially, 2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid is synthesized under controlled conditions to ensure high purity, a key concern for GMP-compliant production. Its stability under acidic conditions (due to the Boc group) makes it suitable for scalable processes, a frequent query among process chemists. Additionally, its compatibility with green chemistry principles—such as minimizing solvent waste—resonates with sustainability trends in pharma.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques often searched by quality control professionals. The CAS No. 2138110-85-5 is cataloged in major chemical databases with detailed spectral data, facilitating its adoption in high-throughput screening (HTS) platforms. As high-throughput synthesis gains traction, such well-documented intermediates streamline workflow efficiency.

In summary, 2-{(tert-butoxy)carbonylamino}-2-methyl-3-(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)propanoic acid represents a versatile tool in drug development, bridging synthetic chemistry and cutting-edge therapeutic strategies. Its relevance to peptide engineering, computational drug design, and sustainable manufacturing ensures its continued prominence in scientific literature and industrial applications.